Cas no 881559-19-9 ((2E)-N-benzyl-2-cyano-3-(4-ethoxyphenyl)aminoprop-2-enamide)

• Product Name: (2E)-N-benzyl-2-cyano-3-(4-ethoxyphenyl)aminoprop-2-enamide
• CAS No: 881559-19-9
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• MDL: MFCD07801823
• CID: 5380145
• PubChem ID: 7459690
• Update Time: 2025-07-20

(2E)-N-benzyl-2-cyano-3-(4-ethoxyphenyl)aminoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-benzyl-2-cyano-3-(4-ethoxyanilino)prop-2-enamide
• (2E)-N-benzyl-2-cyano-3-(4-ethoxyphenyl)aminoprop-2-enamide

• MDL： MFCD07801823
• Inchi： 1S/C19H19N3O2/c1-2-24-18-10-8-17(9-11-18)21-14-16(12-20)19(23)22-13-15-6-4-3-5-7-15/h3-11,14,21H,2,13H2,1H3,(H,22,23)/b16-14+
• InChI Key： FXVGDAKDQXJIPT-JQIJEIRASA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)/C(/C#N)=C/NC1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on (2E)-N-benzyl-2-cyano-3-(4-ethoxyphenyl)aminoprop-2-enamide

Comprehensive Analysis of (2E)-N-benzyl-2-cyano-3-(4-ethoxyphenyl)aminoprop-2-enamide (CAS No. 881559-19-9)

The compound (2E)-N-benzyl-2-cyano-3-(4-ethoxyphenyl)aminoprop-2-enamide (CAS No. 881559-19-9) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This cyanoacrylamide derivative is characterized by its benzyl and 4-ethoxyphenyl substituents, which contribute to its distinct chemical properties. Researchers are particularly interested in its role as a potential enzyme inhibitor or signaling modulator, given its ability to interact with biological targets.

In recent years, the demand for small-molecule therapeutics has surged, and compounds like (2E)-N-benzyl-2-cyano-3-(4-ethoxyphenyl)aminoprop-2-enamide are being explored for their drug-like properties. Its cyano group and enamide moiety make it a promising candidate for medicinal chemistry applications, particularly in the development of targeted therapies. The compound's CAS No. 881559-19-9 is frequently searched in academic databases, reflecting its relevance in drug discovery and chemical biology.

One of the key trends in modern pharmacology is the focus on precision medicine, and (2E)-N-benzyl-2-cyano-3-(4-ethoxyphenyl)aminoprop-2-enamide aligns well with this paradigm. Its structural versatility allows for modifications that can enhance bioavailability and target specificity. Additionally, the 4-ethoxyphenyl group in the molecule is known to influence lipophilicity, a critical factor in drug design. This has led to increased interest in its potential as a lead compound for treating various conditions.

From a synthetic perspective, the preparation of (2E)-N-benzyl-2-cyano-3-(4-ethoxyphenyl)aminoprop-2-enamide involves multi-step organic reactions, including condensation and amination processes. The compound's E-configuration (as indicated by the (2E) prefix) is crucial for its biological activity, as it ensures proper spatial orientation for binding to protein targets. Researchers often optimize reaction conditions to achieve high yields and purity, which are essential for preclinical studies.

The growing interest in sustainable chemistry has also impacted the study of CAS No. 881559-19-9. Scientists are exploring greener synthesis routes, such as catalysis and solvent-free reactions, to produce this compound with minimal environmental impact. This aligns with the broader shift toward green pharmaceuticals, a topic frequently searched by environmentally conscious researchers and industry professionals.

In summary, (2E)-N-benzyl-2-cyano-3-(4-ethoxyphenyl)aminoprop-2-enamide (CAS No. 881559-19-9) represents a fascinating area of research at the intersection of organic chemistry, pharmacology, and biotechnology. Its unique structure and potential applications make it a valuable subject for further investigation, particularly in the context of personalized medicine and sustainable drug development.